6-(Ethylamino)pyridazine-3-carboxamide
Cat. No. B8621495
M. Wt: 166.18 g/mol
InChI Key: TUGIIENNBQRTTI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06365603B1
Procedure details
A suspension of 6-chloropyridazine-3-carboxamide (28.5 g, 0.18 mol) in methanol (200 ml) was treated with aqueous ethylamine (70% solution, 77 ml). The reaction was heated at reflux for 3½ hours. The reaction was allowed to cool to ambient temperature and stand overnight. The precipitate was filtered and washed with a small volume of water and dried to give 6-(ethylamino)pyridazine-3-carboxamide as pink solid (8.9 g). [The filtrates were evaporated to a small volume diluted with cold water (100 ml) and more of the desired solid was filtered-off, washed with water and dried (12.8 g). Total yield (21.7 g, 72%)].
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[N:7]=[N:6][C:5]([C:8]([NH2:10])=[O:9])=[CH:4][CH:3]=1.[CH2:11]([NH2:13])[CH3:12]>CO>[CH2:11]([NH:13][C:2]1[N:7]=[N:6][C:5]([C:8]([NH2:10])=[O:9])=[CH:4][CH:3]=1)[CH3:12]
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Inputs
Step One
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Name
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|
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Quantity
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28.5 g
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Type
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reactant
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Smiles
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ClC1=CC=C(N=N1)C(=O)N
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Name
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|
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Quantity
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200 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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77 mL
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Type
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reactant
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|
Smiles
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C(C)N
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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at reflux for 3½ hours
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FILTRATION
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Type
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FILTRATION
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|
Details
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The precipitate was filtered
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WASH
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Type
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WASH
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|
Details
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washed with a small volume of water
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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|
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Type
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product
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Smiles
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C(C)NC1=CC=C(N=N1)C(=O)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.9 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
